Cas no 1515596-98-1 (4-Chloro-2-(trifluoromethyl)benzenecarbothioamide)

• Product Name: 4-Chloro-2-(trifluoromethyl)benzenecarbothioamide
• CAS No: 1515596-98-1
• MF: C₈H₅ClF₃NS
• MW: 239.645210027695
• CID: 5782178
• PubChem ID: 54020673
• Update Time: 2023-12-26

4-Chloro-2-(trifluoromethyl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(trifluoromethyl)benzene-1-carbothioamide
• KYRYLSRHFIPZTJ-UHFFFAOYSA-N
• 4-chloro-2-(trifluoromethyl)benzenecarbothioamide
• SCHEMBL6893498
• EN300-1942684
• 1515596-98-1
• 4-Chloro-2-(trifluoromethyl)benzenecarbothioamide

• Inchi： 1S/C8H5ClF3NS/c9-4-1-2-5(7(13)14)6(3-4)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： KYRYLSRHFIPZTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=S)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 238.9783325g/mol
• Monoisotopic Mass: 238.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų